Cas no 2137550-22-0 (Cyclopropanemethanol, α,1-bis(aminomethyl)-α-methyl-)
Cyclopropanemethanol, α,1-bis(aminomethyl)-α-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanemethanol, α,1-bis(aminomethyl)-α-methyl-
- EN300-683760
- 2137550-22-0
- 1-amino-2-[1-(aminomethyl)cyclopropyl]propan-2-ol
-
- Inchi: 1S/C7H16N2O/c1-6(10,4-8)7(5-9)2-3-7/h10H,2-5,8-9H2,1H3
- InChI Key: AGRUGDRVXIQWEH-UHFFFAOYSA-N
- SMILES: OC(C)(CN)C1(CN)CC1
Computed Properties
- Exact Mass: 144.126263138g/mol
- Monoisotopic Mass: 144.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 72.3Ų
Experimental Properties
- Density: 1.132±0.06 g/cm3(Predicted)
- Boiling Point: 280.4±10.0 °C(Predicted)
- pka: 12.85±0.50(Predicted)
Cyclopropanemethanol, α,1-bis(aminomethyl)-α-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-683760-0.05g |
1-amino-2-[1-(aminomethyl)cyclopropyl]propan-2-ol |
2137550-22-0 | 95.0% | 0.05g |
$827.0 | 2025-03-12 | |
| Enamine | EN300-683760-0.1g |
1-amino-2-[1-(aminomethyl)cyclopropyl]propan-2-ol |
2137550-22-0 | 95.0% | 0.1g |
$867.0 | 2025-03-12 | |
| Enamine | EN300-683760-0.25g |
1-amino-2-[1-(aminomethyl)cyclopropyl]propan-2-ol |
2137550-22-0 | 95.0% | 0.25g |
$906.0 | 2025-03-12 | |
| Enamine | EN300-683760-0.5g |
1-amino-2-[1-(aminomethyl)cyclopropyl]propan-2-ol |
2137550-22-0 | 95.0% | 0.5g |
$946.0 | 2025-03-12 | |
| Enamine | EN300-683760-1.0g |
1-amino-2-[1-(aminomethyl)cyclopropyl]propan-2-ol |
2137550-22-0 | 95.0% | 1.0g |
$986.0 | 2025-03-12 | |
| Enamine | EN300-683760-2.5g |
1-amino-2-[1-(aminomethyl)cyclopropyl]propan-2-ol |
2137550-22-0 | 95.0% | 2.5g |
$1931.0 | 2025-03-12 | |
| Enamine | EN300-683760-5.0g |
1-amino-2-[1-(aminomethyl)cyclopropyl]propan-2-ol |
2137550-22-0 | 95.0% | 5.0g |
$2858.0 | 2025-03-12 | |
| Enamine | EN300-683760-10.0g |
1-amino-2-[1-(aminomethyl)cyclopropyl]propan-2-ol |
2137550-22-0 | 95.0% | 10.0g |
$4236.0 | 2025-03-12 |
Cyclopropanemethanol, α,1-bis(aminomethyl)-α-methyl- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on Cyclopropanemethanol, α,1-bis(aminomethyl)-α-methyl-
Research Briefing on Cyclopropanemethanol, α,1-bis(aminomethyl)-α-methyl- (CAS: 2137550-22-0)
Cyclopropanemethanol, α,1-bis(aminomethyl)-α-methyl- (CAS: 2137550-22-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane ring and bis(aminomethyl) functional groups, has shown potential in various therapeutic applications, including drug discovery and development. Recent studies have focused on its synthesis, structural properties, and biological activities, aiming to explore its utility in medicinal chemistry.
The synthesis of Cyclopropanemethanol, α,1-bis(aminomethyl)-α-methyl- has been optimized in recent research to improve yield and purity. Advanced techniques such as asymmetric synthesis and catalytic cyclopropanation have been employed to achieve high enantioselectivity, which is crucial for its application in chiral drug development. Researchers have also investigated its stability under various physiological conditions, providing insights into its potential as a drug candidate or intermediate.
In terms of biological activity, preliminary studies suggest that this compound exhibits promising interactions with specific protein targets, including enzymes involved in inflammatory pathways and cancer progression. Molecular docking simulations and in vitro assays have revealed its affinity for certain binding sites, hinting at its potential as a modulator of key biological processes. Further in vivo studies are underway to validate these findings and assess its pharmacokinetic properties.
The pharmaceutical industry has shown keen interest in Cyclopropanemethanol, α,1-bis(aminomethyl)-α-methyl- due to its structural novelty and potential therapeutic benefits. Several patents have been filed recently, covering its use in novel drug formulations and combination therapies. These developments underscore its relevance in addressing unmet medical needs, particularly in oncology and autoimmune diseases.
Despite these advancements, challenges remain in scaling up the production of this compound and ensuring its safety profile in clinical settings. Researchers are actively working on addressing these issues through innovative synthetic routes and comprehensive toxicological studies. Collaborative efforts between academia and industry are expected to accelerate its transition from bench to bedside.
In conclusion, Cyclopropanemethanol, α,1-bis(aminomethyl)-α-methyl- (CAS: 2137550-22-0) represents a promising avenue for future drug development. Its unique chemical structure and biological activities make it a valuable candidate for further exploration. Continued research and investment in this area are likely to yield significant breakthroughs in the coming years.
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